Cas no 1251609-57-0 (4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)

4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dihydrobenzoxazinone scaffold. Its structural complexity offers potential as a key intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The presence of the oxadiazole moiety enhances metabolic stability and binding affinity, while the ethylphenyl substitution may influence lipophilicity and target selectivity. This compound is of interest for applications in drug discovery, where its unique framework could serve as a building block for CNS-active or anti-inflammatory agents. Its synthesis and derivatization potential make it valuable for exploratory research in pharmaceutical development.

4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one structure

1251609-57-0 structure

Product Name:4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one

CAS No:1251609-57-0

MF:C₁₉H₁₇N₃O₃

MW:335.356584310532

CID:6321940

PubChem ID:49669197

Update Time:2025-05-27

4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

- 4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 1251609-57-0
- F3407-4043
- 4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- 4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 4-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
- AKOS021805110
- Inchi： 1S/C19H17N3O3/c1-2-13-7-9-14(10-8-13)19-20-17(25-21-19)11-22-15-5-3-4-6-16(15)24-12-18(22)23/h3-10H,2,11-12H2,1H3
- InChI Key： VLYUDVLTLZHYOK-UHFFFAOYSA-N
- SMILES： O1CC(N(CC2=NC(C3C=CC(=CC=3)CC)=NO2)C2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 335.12699141g/mol
Monoisotopic Mass: 335.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 467
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 68.5Å²

4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3407-4043-2μmol	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	2μmol	$57.0	2023-09-10
Life Chemicals	F3407-4043-5μmol	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	5μmol	$63.0	2023-09-10
Life Chemicals	F3407-4043-1mg	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	1mg	$54.0	2023-09-10
Life Chemicals	F3407-4043-2mg	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	2mg	$59.0	2023-09-10
Life Chemicals	F3407-4043-3mg	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	3mg	$63.0	2023-09-10
Life Chemicals	F3407-4043-4mg	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	4mg	$66.0	2023-09-10
Life Chemicals	F3407-4043-5mg	4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one	1251609-57-0	5mg	$69.0	2023-09-10